Cas no 2682-04-4 (D-Asparagine, N2-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester)

• Product name: D-Asparagine, N2-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester
• CAS No: 2682-04-4
• MF: C₁₈H₁₇N₃O₇
• MW: 387.343484640121
• MDL: MFCD03939658
• CID: 3926157
• PubChem ID: 90680471

D-Asparagine, N2-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• D-Asparagine, N2-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester
• 4-nitrophenyl (2R)-2-{[(benzyloxy)carbonyl]amino}-3-carbamoylpropanoate
• 2682-04-4
• AKOS037646874
• CHEMBL3278859
• G78651
• 2-Benzyloxycarbonylamino-succinamic acid 4-nitro-phenyl ester
• AS-71296
• 4-Nitrophenyl ((benzyloxy)carbonyl)-D-asparaginate
• 3256-57-3

• MDL： MFCD03939658
• Inchi： InChI=1S/C18H17N3O7/c19-16(22)10-15(20-18(24)27-11-12-4-2-1-3-5-12)17(23)28-14-8-6-13(7-9-14)21(25)26/h1-9,15H,10-11H2,(H2,19,22)(H,20,24)/t15-/m1/s1
• InChI Key： YLWIFNIVONXXMG-OAHLLOKOSA-N
• SMILES： NC(=O)C[C@@H](NC(=O)OCC1=CC=CC=C1)C(=O)OC2=CC=C(C=C2)[N+]([O-])=O

Computed Properties

• Exact Mass: 387.10664989Da
• Monoisotopic Mass: 387.10664989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives